[2-(4-Bromophenyl)ethyl](3,3-dimethylbutan-2-yl)amine
Overview
Description
Mechanism of Action
2-(4-Bromophenyl)ethyl](3,3-dimethylbutan-2-yl)amine acts as a brominating agent, which means that it can add a bromine atom to a molecule. This process is known as bromination and it is used to produce a variety of organic compounds.
Biochemical and Physiological Effects
2-(4-Bromophenyl)ethyl](3,3-dimethylbutan-2-yl)amine has not been studied extensively in terms of its biochemical and physiological effects. However, it has been shown to be toxic in animal studies. It has been shown to cause skin and eye irritation and is classified as a skin and eye irritant.
Advantages and Limitations for Lab Experiments
2-(4-Bromophenyl)ethyl](3,3-dimethylbutan-2-yl)amine is a useful intermediate for organic synthesis as it can be used to synthesize a range of pharmaceuticals and organic compounds. It is relatively easy to obtain and is stable under normal laboratory conditions. However, it is toxic and should be handled with care.
Future Directions
There are a number of potential future directions for research into 2-(4-Bromophenyl)ethyl](3,3-dimethylbutan-2-yl)amine. These include further studies into its toxicity and its potential applications in the synthesis of pharmaceuticals and other organic compounds. Additionally, further research into its mechanism of action and its biochemical and physiological effects would be beneficial. Finally, further studies into its potential environmental impact and its potential uses in green chemistry would be useful.
Scientific Research Applications
2-(4-Bromophenyl)ethyl](3,3-dimethylbutan-2-yl)amine has been used in a variety of scientific research applications. It has been used in the synthesis of a range of pharmaceuticals such as anti-inflammatory agents and antifungal agents. It has also been used in the synthesis of a range of organic compounds such as dyes, pigments, and fragrances.
properties
IUPAC Name |
N-[2-(4-bromophenyl)ethyl]-3,3-dimethylbutan-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22BrN/c1-11(14(2,3)4)16-10-9-12-5-7-13(15)8-6-12/h5-8,11,16H,9-10H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROOUHFWEGJVVMR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C)(C)C)NCCC1=CC=C(C=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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